2-acetamido-3-(4-methoxyphenyl)propanoic Acid
Overview
Description
2-acetamido-3-(4-methoxyphenyl)propanoic acid is a phenylalanine derivative.
Properties
Molecular Formula |
C12H15NO4 |
|---|---|
Molecular Weight |
237.25 g/mol |
IUPAC Name |
2-acetamido-3-(4-methoxyphenyl)propanoic acid |
InChI |
InChI=1S/C12H15NO4/c1-8(14)13-11(12(15)16)7-9-3-5-10(17-2)6-4-9/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16) |
InChI Key |
HRUASHPCEMXOMR-UHFFFAOYSA-N |
SMILES |
CC(=O)NC(CC1=CC=C(C=C1)OC)C(=O)O |
Canonical SMILES |
CC(=O)NC(CC1=CC=C(C=C1)OC)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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